Benzopyrenomycin
Overview
Description
Benzopyrenomycin is a natural product found in Streptomyces lavendulae with data available.
Scientific Research Applications
1. Synthesis and Structural Determination
The first total synthesis and structural determination of benzopyrenomycin were achieved, involving notable transformations such as cyclization, syn-selective vinylogous Mukaiyama aldol reaction, and radical cyclization (Hosokawa, Mukaeda, Kawahara, & Tatsuta, 2009).
2. Absolute Configuration Analysis
The absolute configuration of benzopyrenomycin was studied using density functional theory methods, including optical rotation and electronic circular dichroism, to determine the application conditions for certain chiral molecules in absolute configuration determination (Li, Ren, Zhou, Bai, Liu, Wen, & Zhu, 2013).
3. Biosynthesis Gene Cluster Investigation
The biosynthesis of benzopyran derivatives like xiamenmycin, which possesses anti-fibrotic activity, involved identifying and characterizing the gene cluster in Streptomyces xiamenensis. This has implications for creating new therapeutic agents (Yang, Fu, Zhang, Hu, Xu, & Xu, 2014).
4. Potential Antimicrobial and Anticancer Properties
Benzopyrenomycin has been studied for its potential antimicrobial and anticancer properties, given its unique structural features and biological activities. This has led to research into designing efficient antimicrobial agents and exploring its therapeutic potential (Hiremathad, Patil, Chethana, Chand, Santos, & Keri, 2015).
5. Drug Development and Clinical Trials
Further research into benzopyrenomycin analogs, such as geldanamycin, explores their role as antitumor agents, evaluating their pharmacological and therapeutic potential in clinical settings (Supko, Hickman, Grever, & Malspeis, 2004).
properties
Product Name |
Benzopyrenomycin |
|---|---|
Molecular Formula |
C24H20O5 |
Molecular Weight |
388.4 g/mol |
IUPAC Name |
methyl (2R,3S)-3-hydroxy-7-methoxy-2-methyl-6-oxo-2,3-dihydro-1H-benzo[a]pyrene-11-carboxylate |
InChI |
InChI=1S/C24H20O5/c1-11-9-12-10-16(24(27)29-3)19-13-5-4-6-17(28-2)20(13)23(26)15-8-7-14(22(11)25)18(12)21(15)19/h4-8,10-11,22,25H,9H2,1-3H3/t11-,22+/m1/s1 |
InChI Key |
KJQQRJJQDAYPST-XFNZEKPQSA-N |
Isomeric SMILES |
C[C@@H]1CC2=CC(=C3C4=C(C(=CC=C4)OC)C(=O)C5=C3C2=C([C@H]1O)C=C5)C(=O)OC |
Canonical SMILES |
CC1CC2=CC(=C3C4=C(C(=CC=C4)OC)C(=O)C5=C3C2=C(C1O)C=C5)C(=O)OC |
synonyms |
benzopyrenomycin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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